Cas no 863119-55-5 (6-Fluoro-3-methyl-benzobthiophene-2-carboxylic Acid)

• Product Name: 6-Fluoro-3-methyl-benzobthiophene-2-carboxylic Acid
• CAS No: 863119-55-5
• MF: C₁₀H₇FO₂S
• MW: 210.224785089493
• MDL: MFCD13196326
• CID: 1848637
• PubChem ID: 45792647
• Update Time: 2025-04-21

6-Fluoro-3-methyl-benzobthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-methyl-benzothiophene-2-carboxylic acid
• AM700
• 1,2-Benzisoxazole, 6-fluoro-3-methyl-
• KB-45436
• BEN717
• SureCN1121898
• 6-Fluoro-3-methyl-benzo[d]isoxazole
• 6-fluoro-3-methyl-1-benzothiophene-2-carboxylic acid
• 6-fluoro-3-methyl-1,2-benzisoxazole
• AKOS024262088
• GUUAYRKGCBXNQL-UHFFFAOYSA-N
• 6-Fluoro-3-methylbenzo[b]thiophene-2-carboxylicacid
• 6-Fluoro-3-methylbenzo[b]thiophene-2-carboxylic acid
• EN300-80539
• Z905065780
• F83380
• Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-3-methyl-
• 6-Fluoro-3-methyl-benzo[b]thiophene-2-carboxylic acid
• SCHEMBL2895162
• DTXSID701221206
• CS-0261927
• DB-263869
• 863119-55-5
• 6-Fluoro-3-methyl-benzobthiophene-2-carboxylic Acid

• MDL： MFCD13196326
• Inchi： 1S/C10H7FO2S/c1-5-7-3-2-6(11)4-8(7)14-9(5)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： GUUAYRKGCBXNQL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 210.015
• Monoisotopic Mass: 210.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 383.1±37.0 °C at 760 mmHg
• Flash Point: 185.5±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Fluoro-3-methyl-benzobthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes